Isotopic Labeling with 5 Deuterium Atoms Enables Precise MS Quantification
The target compound, 17:0-22:4 PG-d5, incorporates exactly five deuterium atoms at specific positions on the glycerol backbone, distinguishing it from its non-deuterated counterpart (17:0-22:4 PG) by a +5 Da mass shift . In contrast, the commonly used non-isotopic alternative 17:0-20:4 PG (which differs in acyl chain composition) lacks any mass shift relative to endogenous PG, making it impossible to distinguish from the analyte and therefore unsuitable for isotope dilution mass spectrometry . This deuterium label enables the internal standard to co-elute with the target analyte while being uniquely detectable by mass, allowing for the correction of ion suppression and sample loss .
+5 Da mass shift
(5 deuterium atoms)
0 Da shift, co-elutes with endogenous PG
| Evidence Dimension | Mass Shift for MS Detection |
|---|---|
| Target Compound Data | Exact Mass: 839.57 Da |
| Comparator Or Baseline | 17:0-20:4 PG (non-deuterated): No mass shift from endogenous PG |
| Quantified Difference | +5 Da shift (from 5 deuterium atoms) vs. 0 Da shift for non-deuterated analogue |
| Conditions | N/A (Intrinsic chemical property) |
Why This Matters
This provides the fundamental basis for its use as a verifiable internal standard in isotope dilution mass spectrometry, which is the gold standard for accurate lipid quantification.
